Cas no 184706-96-5 (Bis(2-hexyloctyl) hexanedioate)

• Product Name: Bis(2-hexyloctyl) hexanedioate
• CAS No: 184706-96-5
• MF: C₃₄H₆₆O₄
• MW: 538.885451793671
• CID: 2784288
• PubChem ID: 71349290
• Update Time: 2025-04-21

Bis(2-hexyloctyl) hexanedioate Chemical and Physical Properties

Names and Identifiers

• DTXSID40775149
• Bis(2-hexyloctyl) hexanedioate
• 184706-96-5

• Inchi： 1S/C34H66O4/c1-5-9-13-17-23-31(24-18-14-10-6-2)29-37-33(35)27-21-22-28-34(36)38-30-32(25-19-15-11-7-3)26-20-16-12-8-4/h31-32H,5-30H2,1-4H3
• InChI Key： MGADJRQLVQFWAU-UHFFFAOYSA-N
• SMILES： O(C(CCCCC(=O)OCC(CCCCCC)CCCCCC)=O)CC(CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 538.49611058Da
• Monoisotopic Mass: 538.49611058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 31
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.3
• Topological Polar Surface Area: 52.6Ų